1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol

• IUPAC Name: 1,3-benzodioxol-5-yl-(1-methylimidazol-2-yl)methanol
• InChI: InChI=1S/C12H12N2O3/c1-14-5-4-13-12(14)11(15)8-2-3-9-10(6-8)17-7-16-9/h2-6,11,15H,7H2,1H3
• InChI Key: BVKNURQWULVXDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol, also known as Ro 15-4513, is a compound that has been studied extensively for its potential use in scientific research. This compound is a selective antagonist of the GABA-A receptor, which is a type of neurotransmitter receptor that is involved in the regulation of anxiety, sleep, and other physiological processes.

Mechanism of Action

1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol acts as a selective antagonist of the GABA-A receptor. This receptor is a type of neurotransmitter receptor that is involved in the regulation of anxiety, sleep, and other physiological processes. When 1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol binds to the GABA-A receptor, it blocks the action of the neurotransmitter GABA, which normally activates the receptor. This results in a decrease in the activity of the GABA-A receptor, which can have various effects on physiological processes depending on the specific context.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol depend on the specific context in which it is used. However, some general effects of this compound include a decrease in the activity of the GABA-A receptor, which can lead to changes in anxiety, sleep, and other physiological processes. Additionally, this compound has been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol has several advantages for use in lab experiments. For example, it is a selective antagonist of the GABA-A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. Additionally, this compound has been shown to have analgesic effects in animal models, which makes it a useful tool for studying pain pathways. However, there are also some limitations to the use of this compound in lab experiments. For example, it can be difficult to obtain in large quantities, and its effects can be context-dependent, which makes it important to carefully control experimental conditions.

Future Directions

There are several future directions for research on 1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol. One area of interest is the role of this compound in the regulation of anxiety and other mood disorders. Additionally, researchers are interested in exploring the potential analgesic effects of this compound in more detail, with the goal of developing new pain medications. Finally, there is interest in developing new compounds that are selective antagonists of the GABA-A receptor, with the goal of better understanding the role of this receptor in various physiological processes.

Synthesis Methods

1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol can be synthesized using a variety of methods. One common method involves the reaction of 1-methylimidazole with 2,3-dihydro-1,4-benzodioxin-6-carbaldehyde in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of 1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol as a white crystalline solid.

Scientific Research Applications

1,3-benzodioxol-5-yl(1-methyl-1H-imidazol-2-yl)methanol has been studied extensively for its potential use in scientific research. This compound is a selective antagonist of the GABA-A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. For example, researchers have used this compound to study the role of the GABA-A receptor in the regulation of anxiety, sleep, and other physiological processes.